Cas no 1623-14-9 (ethyl dihydrogen phosphate)

• Product Name: ethyl dihydrogen phosphate
• CAS No: 1623-14-9
• MF: C₂H₇O₄P
• MW: 126.048341989517
• CID: 41686
• PubChem ID: 74190
• Update Time: 2025-06-14

ethyl dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• ethyl dihydrogen phosphate
• EINECS 216-603-9
• Ethyl phosphate,mono
• ethyl phosphoric acid
• Monoethyl acid phosphate
• monoethyl phosphate
• phosphoric acid triethylester
• PHOSPHORIC ACID,MONOETHYL ESTER
• Phosphorsaeure-monoaethylester
• Ethyl phosphate((EtO)(HO)2PO) (6CI)
• O-Ethyl dihydrogen phosphate
• Ai3-15046
• Brn 1702252
• ethoxyphosphonic acid
• monoethylphosphoric acid
• DTXSID70862718
• Ethyl phosphate, mono-
• mono-ethyl phosphate
• SCHEMBL40792
• NS00069984
• Epitope ID:143619
• PHOSPHORIC ACID, MONOETHYL ESTER
• CHEBI:42383
• ethanol-phosphate
• DB03822
• Phosphoric acid monoethyl ester
• FT-0775080
• UNII-BMH1WT204A
• Ethyl phosphate ((eto)(ho)2po)
• EFS
• BMH1WT204A
• AKOS006230103
• MFCD00045735
• EN300-7577245
• ethylphosphate
• ATJ
• 1623-14-9
• ZJXZSIYSNXKHEA-UHFFFAOYSA-N
• Q23994379
• 16527-81-4 (Zinc salt(1:1))
• Ethyl Dihydrogen Phosphate;
• DTXCID70197719
• FE152839
• 216-603-9
• ethyl dihydrogenphosphate
• EP, organic acid

• Inchi： 1S/C2H7O4P/c1-2-6-7(3,4)5/h2H2,1H3,(H2,3,4,5)
• InChI Key： ZJXZSIYSNXKHEA-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC

Computed Properties

• Exact Mass: 126.00800
• Monoisotopic Mass: 126.008195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: -1.2

Experimental Properties

• Color/Form: Solid powder
• Density: 1.4300
• Melting Point: -56.4°C
• Boiling Point: 252.4°Cat760mmHg
• Flash Point: 106.4°C
• Refractive Index: 1.4270
• PSA: 76.57000
• LogP: 0.11560

ethyl dihydrogen phosphate Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Monoalkyl phosphates

Additional information on ethyl dihydrogen phosphate

Comprehensive Overview of Ethyl Dihydrogen Phosphate (CAS No. 1623-14-9): Properties, Applications, and Industry Insights

Ethyl dihydrogen phosphate (CAS No. 1623-14-9) is an organophosphorus compound with the molecular formula C₂H₇O₄P. This versatile chemical has garnered significant attention in industrial and research applications due to its unique phosphorylation properties and water-soluble characteristics. As a monoalkyl phosphate ester, it serves as a key intermediate in synthesizing more complex phosphate derivatives, making it invaluable in sectors ranging from agriculture to specialty chemicals.

In recent years, the demand for eco-friendly phosphate alternatives has surged, driven by global sustainability initiatives. Ethyl dihydrogen phosphate aligns with this trend due to its biodegradability and lower environmental impact compared to traditional phosphate compounds. Researchers are actively exploring its potential in green chemistry applications, particularly in biodegradable surfactants and corrosion inhibitors—topics frequently searched in academic and industrial databases.

The compound's molecular structure features a phosphate group bonded to an ethyl group and two hydroxyl groups, granting it both hydrophilic and lipophilic properties. This amphiphilic nature makes ethyl dihydrogen phosphate (CAS 1623-14-9) particularly useful in emulsion stabilization and detergent formulations. Industry reports highlight its growing adoption in low-foaming industrial cleaners, addressing a common pain point in manufacturing processes.

Analytical studies of 1623-14-9 reveal excellent thermal stability up to 150°C, making it suitable for high-temperature applications. Its pH-dependent reactivity allows precise control in synthesis processes—a feature highly valued in pharmaceutical intermediates production. Recent patent filings indicate innovative uses in electrolyte additives for energy storage systems, coinciding with the booming interest in battery technology and renewable energy solutions.

Quality standards for ethyl dihydrogen phosphate typically require ≥95% purity, with HPLC and NMR being the preferred analytical methods. The compound's hygroscopic nature necessitates proper storage in airtight containers—a practical consideration often overlooked in material safety discussions. Regulatory databases show increasing approvals for its use in food-grade applications, particularly as a pH regulator in processed foods, reflecting changing consumer preferences toward clean-label ingredients.

From a market perspective, the global alkyl phosphate esters sector is projected to grow at 5.2% CAGR through 2030, with 1623-14-9 occupying a niche but expanding segment. Manufacturers are investing in continuous flow synthesis methods to improve yield and reduce waste, responding to the industry's focus on process intensification. These developments position ethyl dihydrogen phosphate as a compound of growing strategic importance in specialty chemicals.

Emerging research explores the compound's role in biomaterial modification, particularly for enhancing the biocompatibility of medical implants. Its chelating ability with metal ions also shows promise in water treatment formulations, addressing the critical need for heavy metal removal technologies. Such applications frequently appear in environmental science literature and align with current searches for advanced water purification methods.

In conclusion, ethyl dihydrogen phosphate (CAS 1623-14-9) represents a multifaceted compound whose importance spans traditional and cutting-edge applications. Its evolving role in sustainable chemistry and advanced materials ensures continued relevance across multiple industries, making it a subject worthy of ongoing research and commercial exploration.